Cas no 38339-09-2 (Benzenemethanol,4-amino-3,5-dichloro-a-[(ethylamino)methyl]-)

Benzenemethanol,4-amino-3,5-dichloro-a-[(ethylamino)methyl]- structure
38339-09-2 structure
Product Name:Benzenemethanol,4-amino-3,5-dichloro-a-[(ethylamino)methyl]-
CAS No:38339-09-2
MF:C10H14Cl2N2O
MW:249.136960506439
CID:318763
PubChem ID:217244
Update Time:2025-04-19

Benzenemethanol,4-amino-3,5-dichloro-a-[(ethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-amino-3,5-dichloro-a-[(ethylamino)methyl]-
    • 1-(4-amino-3,5-dichlorophenyl)-2-(ethylamino)ethanol
    • DTXSID20959263
    • Benzenemethanol, 4-amino-3,5-dichloro-alpha-((ethylamino)methyl)-
    • 38339-09-2
    • BRN 2375207
    • 1-(4-Amino-3,5-dichlorophenyl)-2-(ethylamino)ethan-1-ol
    • 4-Amino-3,5-dichloro-alpha-((ethylamino)methyl)benzenemethanol
    • Inchi: 1S/C10H14Cl2N2O/c1-2-14-5-9(15)6-3-7(11)10(13)8(12)4-6/h3-4,9,14-15H,2,5,13H2,1H3
    • InChI Key: HPHLNQZPCJAMMJ-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1)C(CNCC)O)Cl)N

Computed Properties

  • Exact Mass: 248.04852
  • Monoisotopic Mass: 248.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • Density: 1.321
  • Boiling Point: 394.5°C at 760 mmHg
  • Flash Point: 192.4°C
  • Refractive Index: 1.596
  • PSA: 58.28
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